Cas no 392239-29-1 (3-bromo-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-bromo-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 392239-29-1
• MF: C₂₀H₁₉BrN₂OS
• MW: 415.346662759781
• CID: 6563433
• Update Time: 2025-07-21

3-bromo-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-ylbenzamide
• 3-bromo-N-(4-(4-(tert-butyl)phenyl)thiazol-2-yl)benzamide
• Benzamide, 3-bromo-N-[4-[4-(1,1-dimethylethyl)phenyl]-2-thiazolyl]-

• Inchi： 1S/C20H19BrN2OS/c1-20(2,3)15-9-7-13(8-10-15)17-12-25-19(22-17)23-18(24)14-5-4-6-16(21)11-14/h4-12H,1-3H3,(H,22,23,24)
• InChI Key： NSOHPXKNJKPNHC-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C(C)(C)C)C=C2)=CS1)(=O)C1=CC=CC(Br)=C1

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• pka: 6.72±0.50(Predicted)

Additional information on 3-bromo-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 3-bromo-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 392239-29-1)

3-bromo-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-ylbenzamide, identified by its CAS No. 392239-29-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromine substituent and a tert-butylphenyl group enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a benzamide moiety with a thiazole ring, offering unique reactivity and binding properties.

In recent years, the demand for thiazole derivatives has surged due to their role in developing novel therapeutics. 3-bromo-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-ylbenzamide is no exception, as it exhibits promising interactions with biological targets. For instance, its brominated structure makes it a candidate for cross-coupling reactions, a hot topic in modern synthetic chemistry. Users searching for "thiazole-based drug candidates" or "brominated aromatic compounds" will find this compound highly relevant. Additionally, its tert-butyl group contributes to improved lipophilicity, a key factor in drug bioavailability—a frequent query among pharmacologists.

The compound's CAS No. 392239-29-1 is often referenced in patents and academic papers focusing on small molecule inhibitors and kinase modulation. These areas align with current trends in precision medicine, where targeted therapies are prioritized. SEO-optimized terms like "thiazole-2-ylbenzamide applications" or "tert-butylphenyl thiazole synthesis" reflect user interest in its synthetic pathways and functional versatility. Moreover, the compound's stability under various conditions makes it a subject of interest for researchers exploring "high-performance organic materials," a growing niche in materials science.

From a structural perspective, the benzamide-thiazole hybrid in 3-bromo-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-ylbenzamide offers a template for designing analogs with enhanced properties. This aligns with the broader search trend for "scaffold hopping in medicinal chemistry," a technique used to optimize drug candidates. The compound's bromine atom also opens doors for further functionalization, a topic frequently explored in queries like "halogenated compound derivatization." Such features underscore its potential in both academic and industrial settings.

In conclusion, 3-bromo-N-4-(4-tert-butylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 392239-29-1) represents a versatile and research-worthy compound. Its unique combination of thiazole, benzamide, and tert-butylphenyl groups positions it at the intersection of multiple scientific disciplines. Whether for drug development, material innovation, or synthetic chemistry, this compound continues to inspire cutting-edge research and curiosity among professionals worldwide.